Cas no 17691-61-1 (5-bromosalicylaldehyde)

5-bromosalicylaldehyde structure
5-bromosalicylaldehyde structure
Product Name:5-bromosalicylaldehyde
CAS No:17691-61-1
MF:C7H5BrO2
MW:201.017401456833
CID:906480
PubChem ID:72863
Update Time:2025-04-19

5-bromosalicylaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromosalicylaldehyde
    • 5-Br-salycylal
    • 2-HYDROXY-5-BROMOBENZALDEHYDE
    • 4-bromo-2-formylphenol
    • A3911
    • 5-Bromo-salicyclaldehyde
    • 5-Bromo-2-hydroxybenzaldehyde
    • 5-bromo-2-hydroxy benzaldehyde
    • 5-Bromo-2-hydroxy-benzaldehyde; 5-Bromo-2-hydroxybenzaldehyde; NSC 7310; NSC 9258
    • NSC9258
    • BDBM111013
    • US8614253, .3-44
    • AC8025
    • Z57313901
    • 2-hydroxy-5-bromo benzaldehyde
    • Salicylaldehyde, 5-bromo-
    • 1761-61-1
    • EINECS 217-167-2
    • NSC-7310
    • AI3-31310
    • BP-12732
    • B0893
    • Q27251066
    • UNII-0Z65A0A8CE
    • 17691-61-1
    • NSC 7310
    • AC-4361
    • Benzaldehyde, 5-bromo-2-hydroxy-
    • 5-Bromo salicylaldehyde
    • PS-4147
    • AC-907/34104064
    • NSC-9258
    • DB-044252
    • DTXSID8022165
    • STK198695
    • AM20030167
    • CS-D1395
    • InChI=1/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10
    • MFCD00003330
    • STR00148
    • 5-Bromosalicylaldehyde, 98%
    • J-011167
    • 0Z65A0A8CE
    • AKOS000118780
    • 3-BROMO-6-HYDROXYBENZALDEHYDE
    • J-516942
    • SY001440
    • NSC7310
    • EN300-18186
    • 5-Bromo-2-hydroxy-benzaldehyde
    • 5-bromo-salicylaldehyde
    • NS00025792
    • F3099-6597
    • SCHEMBL79219
    • CHEMBL207194
    • NSC 9258
    • AKOS BBS-00003168
    • OTAVA-BB BB7018801955
    • Inchi: 1S/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10H
    • InChI Key: MKKSTJKBKNCMRV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)O

Computed Properties

  • Exact Mass: 199.94729g/mol
  • Monoisotopic Mass: 199.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 102-106 °C(lit.)

5-bromosalicylaldehyde Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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